Cas no 2287311-49-1 (2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 2287311-49-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5923336
• PubChem ID: 137945413
• Update Time: 2025-06-29

2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1)
• EN300-6735961
• 5-benzyl-2-oxa-5-azaspiro[3.4]octan-7-one hydrochloride
• 5-Benzyl-2-oxa-5-azaspiro[3.4]octan-7-one;hydrochloride
• 2287311-49-1

• Inchi： 1S/C13H15NO2.ClH/c15-12-6-13(9-16-10-13)14(8-12)7-11-4-2-1-3-5-11;/h1-5H,6-10H2;1H
• InChI Key： DMWTWYHSZKIZMS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CC(=O)CC21COC2.Cl

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1)

Comprehensive Overview of 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1) (CAS No. 2287311-49-1)

The compound 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1) (CAS No. 2287311-49-1) is a spirocyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique spiro[3.4]octane core structure, combined with the presence of both oxa (oxygen) and aza (nitrogen) heteroatoms, makes it a versatile scaffold for drug discovery. The phenylmethyl (benzyl) group further enhances its applicability in medicinal chemistry, particularly in the design of CNS-targeting agents or enzyme inhibitors.

Recent trends in drug development highlight the growing interest in spirocyclic compounds due to their three-dimensional rigidity and improved bioavailability compared to flat aromatic systems. Researchers are actively exploring CAS No. 2287311-49-1 as a potential building block for novel therapeutics addressing neurological disorders or metabolic diseases. The hydrochloride salt form (1:1 ratio) ensures better solubility and stability, critical factors for preclinical evaluation.

The synthetic utility of 2-Oxa-5-azaspiro[3.4]octan-7-one derivatives aligns with current industry demands for fragment-based drug design (FBDD). Its moderate molecular weight (MW: ~250 g/mol) and balanced lipophilicity make it an attractive candidate for hit-to-lead optimization programs. Computational chemists frequently incorporate this scaffold into virtual screening libraries, leveraging its privileged structure characteristics that often exhibit selective binding to biological targets.

Analytical characterization of 5-(phenylmethyl)-2-Oxa-5-azaspiro[3.4]octan-7-one hydrochloride typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). The spiro center generates distinct stereochemical features that can be probed using chiral separation methods, a topic of high relevance in asymmetric synthesis discussions. Recent publications have emphasized the role of such constrained heterocycles in overcoming the "flatland" problem prevalent in early-stage drug candidates.

From a regulatory perspective, proper handling of CAS 2287311-49-1 requires standard laboratory safety protocols, though it doesn't fall under restricted categories. The scientific community shows particular interest in its potential metabolic stability and blood-brain barrier permeability – key search terms in contemporary ADME (Absorption, Distribution, Metabolism, Excretion) studies. These properties are frequently queried in conjunction with spirocyclic scaffolds across academic and industry databases.

Ongoing research explores derivatization strategies for the 7-one carbonyl group, which serves as a handle for further chemical modifications. Patent analyses reveal increasing claims involving similar azaspiro structures for applications ranging from kinase inhibition to neurotransmitter modulation. The benzyl-protected nitrogen in this specific derivative offers opportunities for selective deprotection, a technique widely discussed in parallel synthesis methodologies.

Environmental and green chemistry considerations are prompting investigations into sustainable synthetic routes for 2-Oxa-5-azaspiro[3.4]octane derivatives. This aligns with frequent search queries about "eco-friendly heterocycle synthesis" in chemical literature. The compound's thermal stability profile, often studied via DSC (Differential Scanning Calorimetry), makes it suitable for scalable manufacturing processes under current Good Manufacturing Practice (cGMP) standards.

In summary, 2-Oxa-5-azaspiro[3.4]octan-7-one, 5-(phenylmethyl)-, hydrochloride (1:1) represents a chemically intriguing and pharmacologically relevant entity. Its structural features address multiple drug-likeness parameters while offering ample opportunities for intellectual property generation. As the pharmaceutical industry continues prioritizing three-dimensional molecular architectures, compounds like CAS 2287311-49-1 will remain pivotal in innovative therapeutic development pipelines.